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Compound of Interest

Compound Name: Hexanoylglycine-d11

Cat. No.: B12420014

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information and step-by-step procedures for the safe disposal of
Hexanoylglycine-d11, a deuterated acylated amino acid. While specific toxicological
properties of Hexanoylglycine-d11 have not been thoroughly investigated, it should be
handled as a potentially hazardous material. The following procedures are based on general
best practices for laboratory chemical waste disposal and information from the safety data
sheet (SDS) of its non-deuterated analog, Hexanoyl glycine.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate personal protective equipment (PPE).

» Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles or
glasses, and a lab coat.[1]

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood to avoid inhalation of any dust or aerosols.[1]

e Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, flush the
affected area immediately with copious amounts of water.[1]
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o Spill Management: In the event of a spill, collect the material using an absorbent, non-

combustible material and place it in a sealed container for disposal as hazardous waste.

Il. Quantitative Disposal Parameters

The following table summarizes general quantitative limits for the disposal of laboratory

chemical waste. These should be considered as guiding principles for the disposal of

Hexanoylglycine-d11 in the absence of specific regulatory limits for this compound.

Parameter

Limit

Disposal Method

Citation

Aqueous Solutions
(pH)

<2or=125

Hazardous Waste

Collection

[2]

5.0-9.0

Drain Disposal (with
copious water, if non-

hazardous)

[3]

Solid Waste in Trash

Not Permitted for

Chemical Waste

Hazardous Waste

Collection

[4]1(5]

Empty Containers

(Hazardous Residue)

< 2.5 cm (1 inch) of
residue

Triple rinse, collect
rinsate as hazardous
waste, then dispose of
container as non-

hazardous waste.

[6]

Acute Hazardous
Waste (P-listed)

1 quart (liquid) or 1 kg
(solid)

Hazardous Waste

Collection

[2]

lll. Step-by-Step Disposal Procedures

The appropriate disposal method for Hexanoylglycine-d11 depends on its form (solid or in

solution). Under no circumstances should organic solvents be disposed of down the drain.[7][8]

[9]

A. Disposal of Solid Hexanoylglycine-d11

e Waste Collection:
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o Place solid Hexanoylglycine-d11 waste into a clearly labeled, sealed, and compatible
waste container.[4]

o The container should be labeled as "Hazardous Waste" and clearly indicate the contents
("Hexanoylglycine-d11, solid").[4]

e Storage:
o Store the waste container in a designated satellite accumulation area.[1][2]
o Ensure the storage area is secure and away from incompatible materials.
e Disposal:

o Arrange for pick-up and disposal by your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.

B. Disposal of Hexanoylglycine-d11 in Solution
The disposal of solutions containing Hexanoylglycine-d11 is dependent on the solvent.

e Organic Solvents (e.g., Ethanol, DMSO, DMF):

o

Waste Segregation: Do not mix with aqueous waste. If possible, segregate halogenated
and non-halogenated solvent waste.[6][9]

o Waste Collection: Collect the solution in a compatible, sealed, and clearly labeled
"Hazardous Waste" container. The label must list all chemical constituents and their
approximate percentages.[7]

o Storage: Store in a designated satellite accumulation area, away from sources of ignition.

o

Disposal: Arrange for collection by your institution's EHS office.
e Aqueous Solutions (e.g., PBS):

o Hazard Assessment: Due to the lack of comprehensive toxicity data, it is prudent to treat
agueous solutions of Hexanoylglycine-d11 as hazardous waste.
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o Waste Collection: Collect the solution in a compatible, sealed, and clearly labeled
"Hazardous Waste" container.

o pH Check: If the solution's pH is outside the neutral range (typically 5-9), it is considered
corrosive and must be handled as hazardous waste.[2][3] Do not attempt to neutralize the
solution unless it is part of a documented laboratory procedure.

o Storage and Disposal: Store in a designated satellite accumulation area and arrange for
EHS pick-up.

C. Disposal of Empty Containers

» Decontamination: Triple rinse the empty container with a suitable solvent that can dissolve
Hexanoylglycine-d11 (e.g., ethanol or the solvent the compound was dissolved in).[6][10]

» Rinsate Collection: Collect the rinsate as hazardous waste and add it to the appropriate
liquid waste container.[6]

o Container Disposal: Once triple-rinsed and free of any visible residue, the container can
typically be disposed of as regular laboratory glass or plastic waste. Deface or remove the
original label.[6]

IV. Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of
Hexanoylglycine-d11.

Caption: Decision workflow for the disposal of Hexanoylglycine-d11.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
Hexanoylglycine-d11, thereby protecting personnel and the environment. Always consult your
institution's specific waste management guidelines and your local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b12420014?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b12420014?utm_src=pdf-body
https://www.benchchem.com/product/b12420014?utm_src=pdf-body
https://www.benchchem.com/product/b12420014?utm_src=pdf-body
https://www.benchchem.com/product/b12420014?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

References

1. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

2. ehrs.upenn.edu [ehrs.upenn.edu]

3. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

4. ehs.princeton.edu [ehs.princeton.edu]

5. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

7. web.mit.edu [web.mit.edu]

8. hazardouswasteexperts.com [hazardouswasteexperts.com]
9. hazardouswasteexperts.com [hazardouswasteexperts.com]
10. sites.rowan.edu [sites.rowan.edu]

To cite this document: BenchChem. [Proper Disposal of Hexanoylglycine-d11: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420014#hexanoylglycine-d11-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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